Cas no 1798543-87-9 (N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide)

• Product Name: N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide
• CAS No: 1798543-87-9
• MF: C₂₀H₂₄N₂O₆
• MW: 388.414365768433
• CID: 5373980
• Update Time: 2025-05-22

N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide

• Inchi： 1S/C20H24N2O6/c1-25-13-9-10-17(27-3)15(11-13)22-20(24)19(23)21-12-18(28-4)14-7-5-6-8-16(14)26-2/h5-11,18H,12H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key： VNZNLMMRSKENEX-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)C(NC1=CC(OC)=CC=C1OC)=O

Additional information on N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide

Comprehensive Guide to N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide (CAS No. 1798543-87-9)

N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide (CAS No. 1798543-87-9) is a specialized organic compound with a complex structure that has garnered interest in pharmaceutical and biochemical research. This compound belongs to the class of oxamide derivatives, which are known for their potential applications in drug development and material science. With its unique molecular architecture, it presents opportunities for studying molecular interactions and bioactive properties.

The chemical structure of N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide features multiple methoxy groups attached to aromatic rings, contributing to its distinct electronic and steric properties. Researchers are particularly interested in its potential as a building block for drug candidates, especially in the development of central nervous system (CNS) agents and enzyme inhibitors. The presence of the oxamide moiety enhances its ability to form hydrogen bonds, making it valuable in molecular recognition studies.

Recent trends in pharmaceutical research highlight the growing demand for novel heterocyclic compounds like N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide. Scientists are exploring its role in targeted drug delivery systems and small-molecule therapeutics. Additionally, its structural complexity makes it a subject of interest in computational chemistry and molecular modeling, where researchers aim to predict its binding affinities and pharmacokinetic properties.

In the context of green chemistry, there is increasing focus on optimizing the synthesis of N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide to minimize environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to improve yield and purity. This aligns with the broader industry shift toward sustainable chemical production.

The compound’s potential applications extend to material science, where its aromatic and hydrogen-bonding properties could contribute to the development of advanced polymers and supramolecular assemblies. Its thermal stability and solubility characteristics are also being studied for use in specialty coatings and electronic materials.

For researchers and industry professionals, understanding the spectroscopic properties of N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide is crucial. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its structure and purity. These analytical methods ensure reproducibility in synthesis and application studies.

Market demand for high-purity specialty chemicals like N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide is on the rise, driven by advancements in personalized medicine and biotechnology. Suppliers are focusing on scalable production methods to meet the needs of academic and industrial laboratories. Quality control measures, including HPLC analysis and residual solvent testing, are critical to ensuring product consistency.

In summary, N'-(2,5-dimethoxyphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide (CAS No. 1798543-87-9) represents a versatile compound with significant potential in pharmaceutical research, material science, and green chemistry. Its unique structural features and functional groups make it a valuable subject for ongoing scientific exploration. As research progresses, this compound may unlock new possibilities in drug design and functional materials.